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Compound of Interest

Compound Name: 4-Chlorophenylurea

Cat. No.: B2797432

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and analytical methodologies related to 4-Chlorophenylurea. The information is
intended to support researchers, scientists, and professionals involved in drug development
and other scientific endeavors.

Chemical Properties and Structure

4-Chlorophenylurea is a chemical compound with the molecular formula C7H7CIN20[1][2]. It is
also known by other names, including 1-(4-chlorophenyl)urea and p-Chlorophenylurea[1][2].

Structure:

The structure of 4-Chlorophenylurea consists of a urea group substituted with a 4-
chlorophenyl ring.
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Figure 1. Chemical Structure of 4-Chlorophenylurea.

Physicochemical Properties:

A summary of the key physicochemical properties of 4-Chlorophenylurea is presented in the

table below for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula C7H-CIN20

Molecular Weight 170.60 g/mol

CAS Number 140-38-5

IUPAC Name (4-chlorophenyl)urea

White to off-white

Appearance .
solid/colorless crystal
Melting Point 204-205 °C
Boiling Point 271.7 °C (Predicted)
- Insoluble in water, soluble in
Solubility
ethanol.
LogP 1.8
pKa 14.13 £ 0.70 (Predicted)
Density 1.402 g/cm3 (Predicted)

Experimental Protocols
Synthesis of 4-Chlorophenylurea

A common method for the synthesis of 4-Chlorophenylurea involves the reaction of p-
chloroaniline hydrochloride with sodium cyanate. The following is a generalized experimental
protocol adapted from a similar synthesis of a related arylurea.

Materials:

p-Chloroaniline

Glacial Acetic Acid

Sodium Cyanate

Distilled Water
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Procedure:

e Preparation of p-Chloroaniline Acetate Solution: Dissolve p-chloroaniline in a mixture of
glacial acetic acid and water.

o Preparation of Sodium Cyanate Solution: Prepare a separate aqueous solution of sodium
cyanate.

e Reaction: Slowly add the sodium cyanate solution to the p-chloroaniline acetate solution with
constant stirring. A white crystalline precipitate of 4-Chlorophenylurea should form. The
reaction is typically exothermic.

« |solation: After the reaction is complete, allow the mixture to cool. The precipitate can be
collected by filtration.

 Purification: Wash the collected solid with water to remove any unreacted starting materials
and byproducts. The crude product can be further purified by recrystallization from a suitable
solvent, such as ethanol.

Reactants Process Product

- Dissolution in : S Recrystallization
p-Chloroaniline Acetic Acid/Water Reaction Filtration (Ethanol) 4-Chlorophenylurea
Sodium Cyanate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4-Chlorophenylurea.

Analytical Methodology: Reverse-Phase High-
Performance Liquid Chromatography (RP-HPLC)
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The purity and quantification of 4-Chlorophenylurea can be determined using Reverse-Phase

High-Performance Liquid Chromatography (RP-HPLC). The following is a general protocol

based on methods used for similar compounds.

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um patrticle size)

Chromatographic Conditions:

Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and water,
often with a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to improve peak
shape. The exact ratio will need to be optimized.

Elution: Isocratic or gradient elution can be used.

Flow Rate: Typically 1.0 mL/min.

Detection Wavelength: Based on the UV absorbance spectrum of 4-Chlorophenylurea.
Injection Volume: Typically 10-20 L.

Column Temperature: Ambient or controlled (e.g., 25-30 °C).

Sample Preparation:

Prepare a stock solution of 4-Chlorophenylurea in a suitable solvent (e.g., methanol or
acetonitrile).

Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

Prepare the sample for analysis by dissolving it in the mobile phase and filtering through a
0.45 pm syringe filter.
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Caption: A typical workflow for the analysis of 4-Chlorophenylurea by RP-HPLC.

Biological Activity and Signaling Pathways
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4-Chlorophenylurea has been identified as a potential inhibitor of Factor Xa (FXa), a critical
enzyme in the blood coagulation cascade. Inhibition of Factor Xa is a key mechanism for
anticoagulant drugs.

Factor Xa Inhibition Pathway:

Factor Xa is a serine protease that plays a pivotal role at the convergence of the intrinsic and
extrinsic pathways of the coagulation cascade. Its primary function is to convert prothrombin to
thrombin, which in turn leads to the formation of a fibrin clot. By inhibiting Factor Xa, 4-
Chlorophenylurea can interrupt this cascade, thereby preventing thrombus formation.
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Caption: Inhibition of the coagulation cascade by 4-Chlorophenylurea via Factor Xa.
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Further detailed studies are required to fully elucidate the specific downstream cellular
signaling pathways modulated by the inhibition of Factor Xa by 4-Chlorophenylurea beyond
the immediate anticoagulant effect.

Safety Information

4-Chlorophenylurea is classified as acutely toxic if swallowed and causes skin and serious
eye irritation. It may also cause an allergic skin reaction and respiratory irritation. Appropriate
personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn
when handling this compound. All work should be conducted in a well-ventilated area or a fume
hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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